Cas no 206555-30-8 (4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine)
4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine
- 4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine
-
- MDL: MFCD16483253
- Inchi: 1S/C10H9ClN2S/c1-6-9(13-10(12)14-6)7-4-2-3-5-8(7)11/h2-5H,1H3,(H2,12,13)
- InChI Key: IHESLTKBQVEPTM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=C(C)SC(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- Topological Polar Surface Area: 67.2
4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB470435-1 g |
4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine |
206555-30-8 | 1g |
€811.00 | 2023-04-21 | ||
| abcr | AB470435-1g |
4-(2-Chloro-phenyl)-5-methyl-thiazol-2-ylamine; . |
206555-30-8 | 1g |
€811.00 | 2025-02-27 |
4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine
Research Brief on 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) in Chemical Biology and Pharmaceutical Applications
The compound 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.
One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Further investigations are underway to elucidate its binding affinity and specificity, which could pave the way for the development of novel kinase-targeted therapies.
In addition to its kinase inhibitory properties, recent research has highlighted the antimicrobial potential of this compound. Studies have shown that 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine exhibits activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings have spurred interest in its application as an antimicrobial agent, particularly in the face of rising antibiotic resistance.
The pharmacokinetic profile of 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine has also been a subject of recent investigation. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Results indicate moderate bioavailability and favorable metabolic stability, although further optimization may be required to enhance its therapeutic efficacy and reduce potential side effects.
Ongoing research efforts are also exploring the compound's potential in combination therapies. Synergistic effects have been observed when 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine is co-administered with other therapeutic agents, suggesting its utility in multi-target treatment strategies. These findings open new avenues for its application in complex diseases where single-agent therapies may be insufficient.
In conclusion, 4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine (CAS: 206555-30-8) represents a promising compound with diverse biological activities and therapeutic potential. Continued research is essential to fully understand its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical applicability. The compound's versatility and unique structural features position it as a valuable candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.
206555-30-8 (4-(2-Chlorophenyl)-5-methylthiazol-2-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)